Cas no 1190315-68-4 (6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde)

• Product Name: 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• CAS No: 1190315-68-4
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 2136087
• PubChem ID: 53413058
• Update Time: 2025-10-29

6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-azaindole-3-carbaldehyde
• 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• EN300-1635510
• 1H-Pyrrolo[3,2-b]pyridine-3-carboxaldehyde, 6-chloro-
• 1190315-68-4
• DB-061479
• SCHEMBL2549215
• I10645
• CS-0268514

• Inchi： 1S/C8H5ClN2O/c9-6-1-7-8(11-3-6)5(4-12)2-10-7/h1-4,10H
• InChI Key： RIQIOGSWGJYHIP-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C(C=O)=CNC=2C=1

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde

Recent Advances in the Application of 6-Chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS: 1190315-68-4) in Chemical Biology and Pharmaceutical Research

The compound 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS: 1190315-68-4) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique pyrrolopyridine scaffold, which serves as a privileged structure in drug discovery. This research brief consolidates the latest findings on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde as a precursor in the synthesis of novel JAK2 inhibitors. The aldehyde functionality at the 3-position was strategically leveraged for condensation reactions with hydrazine derivatives, yielding potent inhibitors with IC50 values in the low nanomolar range. These compounds exhibited significant anti-proliferative effects in myeloproliferative disorder cell lines, underscoring the pharmacophoric importance of the pyrrolopyridine core.

Further investigations have explored its role in the development of fluorescent probes for biological imaging. Researchers at the University of Cambridge (2024) functionalized the aldehyde group to create a series of BODIPY-conjugated derivatives, enabling real-time tracking of protein-protein interactions in live cells. The 6-chloro substituent was found to enhance membrane permeability while maintaining the photostability of the probes, making this scaffold particularly valuable for in vivo imaging applications.

In the realm of antimicrobial research, a recent patent application (WO2023124567) disclosed novel quinolone-pyrrolopyridine hybrids derived from 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde. These compounds displayed broad-spectrum activity against drug-resistant Gram-positive pathogens, with MIC values comparable to linezolid. Molecular docking studies revealed that the chloro-substituted pyrrolopyridine moiety facilitates π-π stacking interactions with key residues in the bacterial DNA gyrase binding pocket.

The compound's potential in CNS drug development was highlighted in a 2024 ACS Chemical Neuroscience publication, where it served as the starting material for serotonin receptor modulators. Structural optimization led to compounds with improved blood-brain barrier penetration and subtype selectivity (particularly for 5-HT6 receptors), showing promise for the treatment of cognitive disorders. The aldehyde group proved crucial for achieving the optimal spatial orientation of pharmacophores within the receptor binding site.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde. A 2023 Organic Process Research & Development paper described a continuous flow process that improved yield from 42% to 78% while reducing hazardous waste generation. This methodological innovation addresses previous scalability challenges and enhances the compound's accessibility for pharmaceutical applications.

Ongoing clinical trials (NCT05678921) are evaluating a derivative of 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde as a potential treatment for rheumatoid arthritis. Phase Ib results demonstrated favorable pharmacokinetics and a significant reduction in inflammatory biomarkers, with no dose-limiting toxicities observed. This development underscores the translational potential of this chemical scaffold in addressing unmet medical needs.

Future research directions include exploring the compound's utility in PROTAC design and investigating its metal-chelating properties for radiopharmaceutical applications. The versatility of 6-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde continues to inspire innovative approaches in chemical biology and drug discovery, positioning it as a valuable building block for next-generation therapeutics.